Cas no 145324-80-7 (Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate
• CAS No: 145324-80-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1318976
• PubChem ID: 10263243
• Update Time: 2025-09-26

Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(phenylmethyl)-, methyl ester
• 145324-80-7
• SCHEMBL8430653
• DWXQJYITVKBPAK-UHFFFAOYSA-N
• Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate
• METHYL 2-BENZYL-5-METHYLPYRAZOLE-3-CARBOXYLATE
• 2-Benzyl-5-methyl-2H-pyrazole-3-carboxylic acid methyl ester

• Inchi： 1S/C13H14N2O2/c1-10-8-12(13(16)17-2)15(14-10)9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： DWXQJYITVKBPAK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C)=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12